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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
high-purity Domperidone-d6, a crucial internal standard for the accurate quantification of
domperidone in complex biological matrices. This document outlines key technical
specifications from various suppliers, details a standard bioanalytical workflow, and offers a
logical framework for selecting the most suitable supplier for your research needs.

Commercial Availability and Specifications of
Domperidone-d6

Domperidone-d6 (CAS No. 1329614-18-7) is a deuterated analog of Domperidone, a
peripheral dopamine D2 receptor antagonist. The six deuterium atoms are typically located on
the propyl linking group, providing a stable isotopic label for use in mass spectrometry-based
assays.[1][2][3] Several commercial suppliers offer high-purity Domperidone-d6 for research
purposes. The following tables summarize the available quantitative data to facilitate a
comparative assessment.
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Purity

Isotopic

Supplier Product Code . . Availability
(Chemical) Enrichment
) Information not
GlpBio GC47262 >99.00%[4] ) ) In Stock
readily available
Information not
Clearsynth CS-0-03072 =>90% (HPLC)[5] ) ) In Stock
readily available
Toronto
Research
] Information not
Chemicals (TRC) TRC-D531102 >95% (HPLC)[6] ) ) In Stock
o readily available
(distributed by
LGC Standards)
MedchemExpres Typically >98% Typically >98%
P HY-B0411-S-d6 ypicaly yPicaly In Stock
s (718l [71[8]
Daicel Pharma Information not Information not
DCTI-A-165 In Stock

Standards

readily available

readily available

Table 1: Comparison of Chemical Purity and Isotopic Enrichment of Domperidone-d6 from
Various Suppliers.

Supplier CAS Number Molecular Formula  Molecular Weight

All Suppliers 1329614-18-7 C22H18D6CIN502 ~431.95 g/mol

Table 2: General Chemical Properties of Domperidone-d6.

Experimental Protocol: Quantification of
Domperidone in Human Plasma using
Domperidone-d6 as an Internal Standard by LC-
MS/IMS

The following is a generalized protocol synthesized from various published methodologies for
the bioanalysis of domperidone. Researchers should optimize and validate the method for their
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specific instrumentation and matrix.

1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma, add 20 uL of Domperidone-d6 internal standard working
solution (concentration to be optimized).

» Vortex mix for 30 seconds.

e Add 300 pL of acetonitrile (or methanol) to precipitate proteins.
» Vortex mix vigorously for 2 minutes.

e Centrifuge at 10,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

e Inject a 5-10 pL aliquot into the LC-MS/MS system.

2. Liquid Chromatography (LC) Conditions

e Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 yum) is commonly used.

» Mobile Phase: A gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid
in acetonitrile is typical.

e Flow Rate: 0.3 - 0.5 mL/min.

e Column Temperature: 30 - 40°C.

3. Mass Spectrometry (MS/MS) Conditions

« lonization: Electrospray lonization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM).
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e MRM Transitions (Precursor lon — Product lon):
o Domperidone: m/z 426.2 - 175.1
o Domperidone-d6: m/z 432.2 — 175.1 (or other stable product ion)

 Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source
temperature, gas flows) and collision energy for maximum signal intensity.

4. Calibration and Quantification

» Prepare a series of calibration standards by spiking known concentrations of domperidone
and a fixed concentration of Domperidone-d6 into blank plasma.

e Analyze the calibration standards and unknown samples.

o Construct a calibration curve by plotting the peak area ratio of domperidone to
Domperidone-d6 against the concentration of domperidone.

o Determine the concentration of domperidone in the unknown samples from the calibration
curve.

Visualizing Workflows and Logical Relationships

Bioanalytical Workflow for Domperidone Quantification

The following diagram illustrates the key steps in the bioanalytical method described above.

Sample Preparation LC-MS/MS Analysis Data Processing
‘ Plasma Sample }—»‘ Add D d6 (IS) ‘4»‘ Protein Precipi }—»‘ c }—»‘ }—»‘ ‘ ‘ LC Separation (C18 Column) ‘—»‘ MS/MS Detection (MRM) ‘ Quantification (Calibration Curve) ‘

Click to download full resolution via product page

Caption: Bioanalytical workflow for domperidone quantification.
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Supplier Selection Workflow

This diagram provides a logical approach for selecting a commercial supplier of high-purity

Domperidone-d6.

Identify Research Need for Domp@

l

Identify Potential Suppliers

o

l

Request Technical Information (CoA, Purity, Isotopic Enrichment)

l

Compare Technical Specifications

l

Evaluate Supplier (Cost, Availability, Support)

Select Supplier

eets Requirements

Does Not Meet Requirements

Purchase Domperidone-d6

Click to download full resolution via product page

Caption: Workflow for selecting a Domperidone-d6 supplier.
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This technical guide is intended to serve as a valuable resource for researchers utilizing
Domperidone-d6. For the most accurate and up-to-date information, it is always
recommended to consult the specific product documentation provided by the chosen supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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